Lead-206

• CAS: 13966-27-3
• Synonyms: 206Pb isotope; Lead-206; Pb-206 isotope
• Molecular Formula: Pb
• Molecular Weight: 205.97447 g/mol
• SMILES: [Pb]
• InChI: InChI=1S/Pb/i1-1
• InChIKey: WABPQHHGFIMREM-BJUDXGSMSA-N

Natural lead substitution is scientifically invalid for applications requiring the specific nuclear, radiogenic, or mass spectrometric properties of ²⁰⁶Pb. Lead-206 (²⁰⁶Pb, 24.1% natural abundance), the terminal decay product of ²³⁸U, is essential for low-activation fast reactor coolants, accelerator-driven system targets, and U-Pb geochronology. • ≥90 at.% enrichment reduces post-irradiation ²⁰⁷Bi activity by up to four orders of magnitude compared to natural lead, enabling earlier clearance from radiation monitoring. • Certified isotopic standards (e.g., 92.15 at.% ²⁰⁶Pb) ensure metrological traceability for isotope dilution mass spectrometry and high-precision ID-TIMS dating. • Available as high-purity metal (>99%), oxide, and certified reference materials; isotopically characterized with full documentation.

Lead-206: Stable Isotope & Critical Tracer

Lead-206 (²⁰⁶Pb) is an observationally stable isotope of lead with a natural abundance of 24.1% [1]. It is the terminal decay product of the uranium-238 (²³⁸U) radioactive series [1], a defining characteristic that underpins its fundamental role in uranium-lead geochronology and as a tracer for source identification in environmental science [2]. Unlike its radiogenic counterparts, ²⁰⁶Pb is a low-activation isotope, making it highly desirable for advanced nuclear coolant applications [3]. It is available as a high-purity metal and as certified isotopic reference standards for mass spectrometry and isotope dilution techniques [4].

Low-activation nuclear coolant and spallation target material for advanced reactor research

High-enrichment spike for isotope dilution mass spectrometry (IDMS) trace lead analysis

Radiogenic end-member for U-Pb geochronology and environmental source tracking

• [1] Isotopes of lead. Wikipedia. 2025. View Source
• [2] Lead-206: Stable Isotope, Uses, and Environmental Impact. LinkedIn. 2025. View Source
• [3] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source
• [4] American Elements. Lead-206 Metal Isotope. Product Datasheet. 2026. View Source

Lead-206: Why Generic Substitution Fails

Generic substitution with natural lead (Pb-nat) or other lead isotopes is scientifically invalid in applications where the specific nuclear, radiogenic, or mass spectrometric properties of ²⁰⁶Pb are required. Natural lead is a mixture of four stable isotopes (²⁰⁴Pb, ²⁰⁶Pb, ²⁰⁷Pb, ²⁰⁸Pb) [1], each with distinct neutron interaction cross-sections, decay chain origins, and isotopic abundances [2]. Substituting natural lead for ²⁰⁶Pb in a fast reactor coolant system, for instance, would result in the generation of long-lived, highly toxic radionuclides like ²⁰⁷Bi and ²¹⁰Po, levels of which are diminished by several orders of magnitude when using isotopically enriched ²⁰⁶Pb [3]. In analytical chemistry, the accuracy of isotope dilution mass spectrometry for trace lead quantification relies on a spike of known, highly enriched isotopic composition (e.g., 92.15 at.% ²⁰⁶Pb) [4], a role that cannot be fulfilled by natural abundance lead. Similarly, geochronological dating using the U-Pb system is entirely dependent on measuring the accumulation of radiogenic ²⁰⁶Pb from ²³⁸U decay [2]; substitution with another isotope would yield meaningless age data.

Nuclear

Natural lead mixtures generate long-lived ²⁰⁷Bi and ²¹⁰Po, conflicting with low-activation coolant design goals

Analytical

Unknown isotopic composition of generic lead prevents accurate IDMS spike calibration and metrological traceability

Geochronology

Substituting other lead isotopes disrupts the radiogenic ²⁰⁶Pb accumulation signal, invalidating U-Pb age calculations

• [1] Isotopes of lead. Wikipedia. 2025. View Source
• [2] USGS. Isotope Tracers -- Resources. USGS Isotope Tracers. 2025. View Source
• [3] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source
• [4] Paschal DC, Caldwell KL, Ting BG. Determination of lead in whole blood using inductively coupled argon plasma mass spectrometry with isotope dilution. J. Anal. At. Spectrom. 1995;10:367-370. DOI: 10.1039/JA9951000367. View Source

Lead-206: Performance Comparisons

Bi-207 Activity Reduction vs. Natural Lead

Lead-206 demonstrates a profound reduction in post-irradiation radiotoxicity compared to natural lead (Pb-nat) when used as a liquid metal coolant in fast reactors (FR) and accelerator-driven systems (ADS). Calculations using the FISPACT-3 and CASCADE/SNT codes show that replacing Pb-nat with isotopically enriched ²⁰⁶Pb decreases the induced activity of the long-lived radionuclide ²⁰⁷Bi by four orders of magnitude (a factor of 10,000) after one year of irradiation in an ADS proton-neutron spectrum [1]. This reduction is critical for managing and disposing of spent coolant materials.

Bi-207 Activity

Head-to-head

²⁰⁶Pb

~10,000x lower ²⁰⁷Bi activity

Natural lead

Baseline post-irradiation activity

Supports waste-minimization endpoint in ADS/FR coolant simulations

Proton-neutron spectrum, 1-year irradiation model

Evidence Dimension	Post-irradiation activity of ²⁰⁷Bi after 1 year
Target Compound Data	Activity decreased by four orders of magnitude
Comparator Or Baseline	Natural lead (Pb-nat) baseline activity
Quantified Difference	Approximately 10,000x reduction (factor of 10⁴)
Conditions	Irradiation in hard proton-neutron ADS spectrum (0.8 GeV proton beam, 30 mA current) simulated by CASCADE/SNT code [1].

Why This Matters

This quantifiable reduction directly impacts the lifecycle cost and regulatory feasibility of advanced nuclear power plants by minimizing long-lived radioactive waste and simplifying reactor decommissioning.

• [1] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source

Neutronic Performance: 206Pb vs. 208Pb

Lead-206 and lead-208 serve distinct and non-interchangeable functions as tailored coolants in nuclear systems. Lead-206 is selected for its property as a 'low-activation, ²¹⁰Po and ²⁰⁷Bi free, 'pure' coolant' [1], as it minimizes the formation of hazardous activation products. Conversely, lead-208 is preferred as an 'ideal low moderating and low absorbing of neutrons material' [1]. This functional divergence is rooted in their nuclear physics properties. For example, the thermal neutron capture cross-section for ²⁰⁶Pb is relatively high at approximately 29 mb [2], whereas ²⁰⁸Pb exhibits one of the lowest capture cross-sections of any element, a key differentiator for its use as a neutron reflector or low-absorption coolant [3].

Neutronic Role

Cross-study

²⁰⁶Pb function

Low-activation coolant; capture ~29 mb

²⁰⁸Pb function

Low-absorbing reflector; capture ~0.23 mb

Functional selection depends on waste vs. neutron economy priorities

Capture cross-section difference >100x

Evidence Dimension	Thermal neutron capture cross-section and primary nuclear function
Target Compound Data	Primary function: Low-activation coolant. Thermal neutron capture cross-section ~29 mb [2].
Comparator Or Baseline	²⁰⁸Pb: Primary function: Low moderating/absorbing material. Thermal neutron capture cross-section is significantly lower than ²⁰⁶Pb (approx. 0.23 mb) [3].
Quantified Difference	Functional divergence: ²⁰⁶Pb for minimizing activation products; ²⁰⁸Pb for minimizing neutron capture. Cross-section differs by >100x.
Conditions	Data from various sources on lead isotope nuclear properties for application in fast reactors and ADS [REFS-1, REFS-2, REFS-3].

Why This Matters

Selection between ²⁰⁶Pb and ²⁰⁸Pb for nuclear applications is not arbitrary; it hinges on whether the primary engineering goal is to minimize radioactive waste generation (²⁰⁶Pb) or to maximize neutron economy and reduce moderation (²⁰⁸Pb).

• [1] ICONE15-10141 STABLE ISOTOPES OF LEAD, NICKEL AND MOLYBDENUM FOR NUCLEAR ENGINEERING AND TECHNIQUES OF THEIR OBTAINING. Proc. of ICONE-15. 2007. View Source
• [2] Neutron capture studies of 206Pb at a cold neutron beam. JRC Publications Repository. 2025. View Source
• [3] Mughabghab SF. Thermal Neutron Capture Cross Sections Resonance Integrals and G-Factors. IAEA INDC(NDS)-440. 2003. View Source

IDMS Spike for Blood Lead Measurement

The accuracy of isotope dilution mass spectrometry (IDMS) for determining lead in whole blood relies on a 'spike' of precisely known isotopic composition. NIST SRM 983, a 'Radiogenic Lead Isotopic Standard' used for this purpose, is enriched to 92.15 atom percent ²⁰⁶Pb [1]. This extreme enrichment, far above the natural abundance of 24.1%, provides the necessary isotopic contrast against the sample's natural lead composition, allowing for the precise and accurate back-calculation of lead concentration in the original sample [1]. This method has been established as a reference procedure for national blood lead standardization programs [1].

IDMS Spike Enrichment

Head-to-head

92.15 at.% ²⁰⁶Pb

vs. natural 24.1% (3.82× enrichment)

Essential for metrological accuracy in blood lead IDMS methods

NIST SRM 983 specification; ICP-MS

Evidence Dimension	Atom percent (at.%) enrichment of ²⁰⁶Pb
Target Compound Data	92.15 at.% ²⁰⁶Pb (NIST SRM 983 spike material) [1]
Comparator Or Baseline	Natural lead abundance of ²⁰⁶Pb: 24.1% [2]
Quantified Difference	3.82x enrichment factor (92.15% vs. 24.1%)
Conditions	IDMS method for lead quantification in whole blood, using ICP-MS [1].

Why This Matters

This specific, certified enrichment level is not a generic feature of lead metal but a critical, quantifiable specification for a high-value analytical standard, essential for laboratories requiring trace-level metrological accuracy.

• [1] Paschal DC, Caldwell KL, Ting BG. Determination of lead in whole blood using inductively coupled argon plasma mass spectrometry with isotope dilution. J. Anal. At. Spectrom. 1995;10:367-370. DOI: 10.1039/JA9951000367. View Source
• [2] Isotopes of lead. Wikipedia. 2025. View Source

U-Pb Geochronology and Provenance Tracking

Lead-206 is an essential and non-substitutable component for uranium-lead (U-Pb) geochronology, one of the most robust and widely used isotopic dating methods. The accumulation of radiogenic ²⁰⁶Pb from the decay of ²³⁸U serves as a direct measure of time [1]. For example, a sample with a concordant age of 300 million years corresponds to a ²⁰⁶Pb/²³⁸U ratio of 4.76 × 10⁻² [2]. The ratio of ²⁰⁶Pb to the non-radiogenic ²⁰⁴Pb (²⁰⁶Pb/²⁰⁴Pb) is also a critical provenance tracer, with values in natural materials ranging widely from ~14 to 30 [3]. More modern sources, such as recent mining of radiogenic ores, are distinguished by ²⁰⁶Pb/²⁰⁷Pb ratios greater than 1.18, compared to older ores which exhibit ratios between 1.06 and 1.10 [4].

U-Pb Provenance

Class-level

Recent radiogenic source

²⁰⁶Pb/²⁰⁷Pb > 1.18

Older ores

²⁰⁶Pb/²⁰⁷Pb 1.06–1.10

Required for production of accurate U-Pb age standards and provenance baselines

300 Ma sample: ²⁰⁶Pb/²³⁸U 4.76×10⁻²

Evidence Dimension	Isotopic ratio variations and age-dating correlation
Target Compound Data	²⁰⁶Pb/²³⁸U ratio of 4.76 × 10⁻² for a 300 Ma sample [2]. ²⁰⁶Pb/²⁰⁷Pb >1.18 indicates recent radiogenic sources [4].
Comparator Or Baseline	Older ores: ²⁰⁶Pb/²⁰⁷Pb ratio range of 1.06 to 1.10 [4].
Quantified Difference	A >0.08 absolute difference in ²⁰⁶Pb/²⁰⁷Pb ratio distinguishes recent from ancient lead sources.
Conditions	U-Pb dating in zircon and other minerals; isotopic fingerprinting of environmental samples.

Why This Matters

The procurement of high-purity, well-characterized ²⁰⁶Pb is a prerequisite for the production of accurate U-Pb age standards and spikes, and for establishing isotopic baselines in environmental forensics.

• [1] USGS. Isotope Tracers -- Resources. USGS Isotope Tracers. 2025. View Source
• [2] Complete Pb/U analysis of unspiked samples by measuring Pb isotopes only. American Geosciences Institute. 2025. View Source
• [3] USGS. Lead Isotope Ratios for Geochemical Tracers. USGS Isotope Tracers. 2025. View Source
• [4] Worldwide lead-isotope ratio in bivalves and sediments. Pure.au.dk. 2008. View Source

Certified CRM: NRC CLED-1 for Metrological Traceability

For analytical applications demanding the highest level of accuracy and traceability, certified reference materials (CRMs) with precisely defined isotopic compositions are essential. NRC Canada's CLED-1, a double-spike isotopic standard prepared by mixing separated ²⁰⁶Pb and ²⁰⁸Pb materials, certifies the isotopic abundance of lead-206 as 0.393070 ± 0.000126 mol/mol [1]. This certified value, part of a material traceable to the International System of Units (SI) and conforming to ISO/IEC 17025 and ISO 17034, provides an authoritative anchor for calibrating mass spectrometers and validating analytical methods .

Certified Abundance

Head-to-head

0.393070 ± 0.000126 mol/mol

NRC CLED-1 double spike; 63% higher than natural

SI-traceable metrological anchor for mass spectrometer calibration

ISO/IEC 17025 and ISO 17034 conforming CRM

Evidence Dimension	Certified isotopic abundance of ²⁰⁶Pb (mol/mol)
Target Compound Data	0.393070 ± 0.000126 (NRC CLED-1) [1]
Comparator Or Baseline	Natural abundance of ²⁰⁶Pb: 0.241 (24.1%) [2]
Quantified Difference	63% higher certified abundance than natural lead (0.39307 vs. 0.241)
Conditions	Certified value for a double-spike isotopic standard (CLED-1) prepared in 2% nitric acid at 100 mg/kg [1].

Why This Matters

This certified standard is not a commodity lead product; it is a high-value, SI-traceable metrological tool essential for achieving comparability and accuracy in isotope ratio measurements across diverse scientific fields.

• [1] CLED-1: Lead-206 and lead-208 double spike isotopic standard. NRC Digital Repository. 2025. DOI: 10.4224/crm.2021.cled-1. View Source
• [2] Isotopes of lead. Wikipedia. 2025. View Source

Lead-206: Application Scenarios

Low-Activation Coolant and Spallation Target Material

This scenario applies to research and development programs for Generation IV fast reactors (FR) and accelerator-driven systems (ADS) where the minimization of long-lived radioactive waste is a primary design objective. Procurement in this context is driven by the need for isotopically enriched ²⁰⁶Pb (≥ 90 at.%) to serve as a low-activation coolant or spallation target material. The quantifiable benefit is a reduction of post-irradiation ²⁰⁷Bi activity by up to four orders of magnitude compared to natural lead, as demonstrated by nuclear code simulations [1]. Selection of ²⁰⁶Pb over ²⁰⁸Pb is specifically justified when the priority is waste minimization rather than neutron economy [2].

CRM Production for IDMS and Metrology

This scenario is central to national metrology institutes and commercial CRM producers. It involves the procurement of high-purity ²⁰⁶Pb for the preparation of primary isotopic standards and spikes. These materials are essential for the accurate quantification of lead in environmental, biological, and geological matrices. The 92.15 at.% ²⁰⁶Pb enrichment of NIST SRM 983 [3] and the precisely certified abundance in NRC CLED-1 (0.393070 mol/mol) [4] exemplify the stringent, application-specific specifications required for these analytical tools. Substitution with natural lead or non-certified material would invalidate metrological traceability.

U-Pb Geochronology and Provenance Studies

This scenario pertains to the procurement of ²⁰⁶Pb-enriched tracers and standards for uranium-lead (U-Pb) dating of minerals such as zircon. The fundamental basis of this technique is the measurement of radiogenic ²⁰⁶Pb accumulation from ²³⁸U decay [5]. Researchers require well-characterized ²⁰⁶Pb materials to prepare laboratory 'spikes' for isotope dilution thermal ionization mass spectrometry (ID-TIMS), the 'gold standard' for high-precision geochronology. The ability to resolve ²⁰⁶Pb/²³⁸U ratios with high precision (e.g., 4.76 × 10⁻² corresponding to 300 Ma) is directly dependent on the availability of pure, isotopically characterized ²⁰⁶Pb [6].

Application

Selection Property

Validation Focus

Nuclear coolant & spallation target R&D

Isotopic enrichment verification for low-activation performance

Post-irradiation activation product endpoint context

CRM production for IDMS and metrology

Certified isotopic abundance and metrological traceability

SI-traceable calibration and method validation documentation review

U-Pb geochronology and provenance studies

Radiogenic ²⁰⁶Pb accumulation and isotopic ratio precision

Concordant age interpretation and source fingerprinting endpoints

• [1] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source
• [2] ICONE15-10141 STABLE ISOTOPES OF LEAD, NICKEL AND MOLYBDENUM FOR NUCLEAR ENGINEERING AND TECHNIQUES OF THEIR OBTAINING. Proc. of ICONE-15. 2007. View Source
• [3] Paschal DC, Caldwell KL, Ting BG. Determination of lead in whole blood using inductively coupled argon plasma mass spectrometry with isotope dilution. J. Anal. At. Spectrom. 1995;10:367-370. DOI: 10.1039/JA9951000367. View Source
• [4] CLED-1: Lead-206 and lead-208 double spike isotopic standard. NRC Digital Repository. 2025. DOI: 10.4224/crm.2021.cled-1. View Source
• [5] USGS. Isotope Tracers -- Resources. USGS Isotope Tracers. 2025. View Source
• [6] Complete Pb/U analysis of unspiked samples by measuring Pb isotopes only. American Geosciences Institute. 2025. View Source